3-(3-(indolin-1-yl)-3-oxopropyl)quinazoline-2,4(1H,3H)-dione

• IUPAC Name: 3-[3-(2,3-dihydroindol-1-yl)-3-oxopropyl]-1H-quinazoline-2,4-dione
• InChI: InChI=1S/C19H17N3O3/c23-17(21-11-9-13-5-1-4-8-16(13)21)10-12-22-18(24)14-6-2-3-7-15(14)20-19(22)25/h1-8H,9-12H2,(H,20,25)
• InChI Key: BVVNEXDQMNFTML-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2=CC=CC=C21)C(=O)CCN3C(=O)C4=CC=CC=C4NC3=O
• Molecular Formula: C19H17N3O3
• Molecular Weight: 335.4 g/mol

Description

3-(3-(indolin-1-yl)-3-oxopropyl)quinazoline-2,4(1H,3H)-dione, commonly known as IQD, is a quinazoline-based compound that has gained significant attention in the field of medicinal chemistry. This compound has been extensively studied for its potential applications as an anticancer agent due to its unique chemical structure and mechanism of action.

Scientific Research Applications

Synthesis and Reactivity

• Quinazolinones, including compounds similar to 3-(3-(indolin-1-yl)-3-oxopropyl)quinazoline-2,4(1H,3H)-dione, have been synthesized through reactions involving 2-aminobenzamides and indoline-2,3-dione in ionic liquids. These reactions yield dihydrospiro[indolin-2-one-3,2'-quinazolin]-4'-ones, highlighting the compound's relevance in organic synthesis and pharmaceutical applications due to their significant physiological significance (Sheng et al., 2012).

Pharmaceutical Applications

• Tryptanthrin derivatives, which share structural motifs with the compound , have shown to be useful intermediate products in organic synthesis with potential pharmaceutical applications. For instance, a study synthesized ethyl 5-oxo-5-(((12-oxoindolo[2,1-b]quinazolin-6(12H)-ylidene)amino)oxy)pentanoate, indicating its potential as a main component for developing anti-inflammatory drugs based on in silico bioavailability evaluations (Kovrizhina et al., 2022).

Antimicrobial and Anticancer Activities

• Compounds with quinoxaline derivatives containing indoline-2,3-dione or thiazolidinone residues, akin to the core structure of 3-(3-(indolin-1-yl)-3-oxopropyl)quinazoline-2,4(1H,3H)-dione, have been synthesized and shown to exhibit antimicrobial activity against a range of bacteria. This underscores their potential as antimicrobial agents (El-Gendy et al., 1995).

Green Chemistry Perspectives

• Research on chemical fixation of CO2 to 2-aminobenzonitriles as a route to synthesize quinazoline-2,4(1H,3H)-diones aligns with the sustainable and green chemistry approaches. This method highlights the environmental benefits and the importance of developing safe and efficient synthetic methods for compounds like 3-(3-(indolin-1-yl)-3-oxopropyl)quinazoline-2,4(1H,3H)-dione (Vessally et al., 2017).